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Compound of Interest

Compound Name: 2,5-Dihydroxythiophenol

Cat. No.: B028663

For Researchers, Scientists, and Drug Development Professionals
Introduction

2,5-Dihydroxythiophenol is a sulfur-containing organic compound with potential applications
in various research and development sectors, including pharmaceuticals. As with any reactive
chemical, a thorough understanding of its properties and associated hazards is paramount for
ensuring the safety of laboratory personnel and the environment. This technical guide provides
a comprehensive overview of the safety and handling procedures for 2,5-
Dihydroxythiophenol, compiled from available safety data sheets and general best practices
for handling aromatic thiols.

Due to the limited availability of comprehensive experimental data for 2,5-
Dihydroxythiophenol, this guide emphasizes precautionary measures and outlines general
protocols for its use. All personnel should supplement this information with institution-specific
safety guidelines and conduct their own risk assessments prior to commencing any
experimental work.

Physicochemical and Toxicological Properties

Quantitative experimental data for the physical, chemical, and toxicological properties of 2,5-
Dihydroxythiophenol is largely unavailable in public databases and safety data sheets. The
following tables summarize the currently known information and highlight the existing data

gaps.
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Physical and Chemical Properties

Property Value Citation
Molecular Formula CeHes02S

Molecular Weight 142.18 g/mol

Appearance Data not available

Data not available (Aromatic

thiols are typically

Odor

characterized by strong,

unpleasant odors)
Melting Point Data not available
Boiling Point Data not available
Solubility Data not available
Vapor Pressure Data not available
Vapor Density Data not available
Flash Point Data not available
Autoignition Temperature Data not available

Toxicological Data
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Endpoint Value Citation
Acute Oral Toxicity (LD50) Data not available
Acute Dermal Toxicity (LD50) Data not available
Acute Inhalation Toxicity )
Data not available
(LC50)
Skin Corrosion/Irritation Data not available
Serious Eye Damage/Irritation Data not available
Respiratory or Skin )
o Data not available
Sensitization
Germ Cell Mutagenicity Data not available
Carcinogenicity Data not available
Reproductive Toxicity Data not available
Specific Target Organ Toxicity )
) Data not available
(Single Exposure)
Specific Target Organ Toxicity )
Data not available
(Repeated Exposure)
Aspiration Hazard Data not available
Endpoint Value Citation

Toxicity to Fish

Data not available

Toxicity to Daphnia and other

Aquatic Invertebrates

Data not available

Toxicity to Algae

Data not available

Hazard Identification and GHS Classification
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A definitive GHS classification for 2,5-Dihydroxythiophenol is not currently available due to
the lack of toxicological data. However, based on the general hazards associated with aromatic
thiols and phenols, it is prudent to handle this compound with a high degree of caution.
Potential hazards may include:

Acute toxicity (oral, dermal, inhalation)

Skin and eye irritation or corrosion

Respiratory tract irritation

Sensitization

Environmental hazards

Until a formal classification is established, it is recommended to treat 2,5-
Dihydroxythiophenol as a hazardous substance.

Safe Handling and Storage
Personal Protective Equipment (PPE)

A comprehensive assessment of the risks associated with the specific experimental procedure
should be conducted to determine the appropriate level of personal protective equipment. The
following PPE is recommended as a minimum standard:
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PPE Type Specification

Eye Protection Chemical safety goggles or a face shield.

Compatible chemical-resistant gloves (e.g.,
Hand Protection nitrile, neoprene). Glove breakthrough time

should be considered for prolonged handling.

Alab coat, long pants, and closed-toe shoes are
) ] mandatory. For procedures with a higher risk of
Skin and Body Protection ] ] ] )
splashing, a chemical-resistant apron or suit

may be necessary.

All handling of 2,5-Dihydroxythiophenol should
be performed in a certified chemical fume hood
to avoid inhalation of vapors or dust. If
Respiratory Protection engineering controls are not sufficient, a
NIOSH-approved respirator with an appropriate
cartridge for organic vapors and particulates

should be used.

Engineering Controls

All work with 2,5-Dihydroxythiophenol must be conducted in a well-ventilated laboratory, with
all transfers and manipulations of the solid or solutions performed inside a certified chemical
fume hood. The fume hood should have adequate airflow to minimize operator exposure.

Handling Procedures

Avoid the formation of dust and aerosols.

Use non-sparking tools and equipment.

Ground all equipment when transferring large quantities to prevent static discharge.

Keep containers tightly closed when not in use.

Wash hands thoroughly after handling.
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» Do not eat, drink, or smoke in the laboratory.

Storage

o Store in a tightly sealed, properly labeled container.
o Keep in a cool, dry, and well-ventilated area.

o Store away from incompatible materials such as strong oxidizing agents, strong bases, and
sources of ignition.

o Consider storing under an inert atmosphere (e.g., argon or nitrogen) to prevent oxidation, as
thiols are susceptible to air oxidation.

Emergency Procedures
Eirst Aid Measures

Exposure Route First Aid Procedure

Move the person to fresh air. If breathing is

) difficult, administer oxygen. If breathing has
Inhalation _ e o

stopped, provide artificial respiration. Seek

immediate medical attention.

Immediately remove contaminated clothing.
) Wash the affected area with soap and plenty of
Skin Contact . .
water for at least 15 minutes. Seek medical

attention if irritation persists.

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the
Eye Contact upper and lower eyelids. Remove contact

lenses if present and easy to do. Continue

rinsing. Seek immediate medical attention.

Do NOT induce vomiting. Rinse mouth with
) water. Never give anything by mouth to an
Ingestion ) ) ) )
unconscious person. Seek immediate medical

attention.
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Fire-Fighting Measures

Suitable Extinguishing Media: Use dry chemical, carbon dioxide, alcohol-resistant foam, or
water spray.

Unsuitable Extinguishing Media: Do not use a solid water stream as it may scatter and
spread the fire.

Specific Hazards Arising from the Chemical: Combustion may produce toxic and irritating
fumes, including sulfur oxides and carbon oxides.

Protective Equipment for Firefighters: Wear self-contained breathing apparatus (SCBA) and
full protective gear.

Accidental Release Measures

Personal Precautions: Evacuate the area and ensure adequate ventilation. Wear appropriate
personal protective equipment (see Section 3.1). Avoid breathing dust or vapors.

Environmental Precautions: Prevent the material from entering drains, sewers, or waterways.

Methods for Cleaning Up: For small spills, carefully sweep up the solid material, avoiding
dust generation, and place it in a suitable, labeled container for disposal. For larger spills,
contain the spill and collect the material using a method that does not generate dust. The
area of the spill should be decontaminated after the material has been collected.

Experimental Protocols

As specific experimental protocols for 2,5-Dihydroxythiophenol are not readily available, the

following are general procedures for the synthesis and handling of aromatic thiols, which

should be adapted based on a thorough risk assessment of the specific reaction conditions.

General Protocol for a Reaction Using 2,5-
Dihydroxythiophenol (as a solid)

e Preparation:

o Ensure all glassware is clean and oven-dried to remove moisture.
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o Assemble the reaction apparatus in a certified chemical fume hood.

o If the reaction is air-sensitive, assemble the apparatus for use under an inert atmosphere
(e.g., Schlenk line or glove box).

Reagent Addition:

o Under a positive pressure of inert gas (if required), add the solid 2,5-
Dihydroxythiophenol to the reaction vessel using a powder funnel.

o Add other reagents and solvents using appropriate techniques (e.g., syringe for liquids).
Reaction:

o Maintain the reaction under the desired conditions (temperature, stirring, inert
atmosphere).

o Monitor the reaction progress using a suitable analytical technique (e.g., TLC, LC-MS).
Work-up:
o Upon completion, cool the reaction mixture to room temperature.

o Quench the reaction carefully, if necessary, by the slow addition of an appropriate
qguenching agent.

o Perform extractions and washes in a separatory funnel within the fume hood. Be aware of
potential pressure buildup.

o Dry the organic layer over a suitable drying agent (e.g., anhydrous sodium sulfate,
magnesium sulfate).

o Filter to remove the drying agent.
Purification:

o Remove the solvent using a rotary evaporator with the exhaust vented into the fume hood
or a suitable trap.
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o Purify the crude product by an appropriate method such as recrystallization or column
chromatography. All purification steps should be performed in a well-ventilated area,
preferably within a fume hood.

Protocol for Handling the Strong Odor of Thiols

The strong and unpleasant odor of thiols is a significant handling challenge. The following steps
can help mitigate the spread of the odor:

o Containment: Always handle thiols and their reaction mixtures in a chemical fume hood.
Keep all containers tightly sealed.

o Neutralization of Glassware and Equipment: Before removing glassware and equipment from
the fume hood, rinse them with a basic solution of potassium permanganate or a bleach
solution to oxidize the residual thiol. Allow the glassware to soak in the oxidizing solution for
several hours or overnight.

o Waste Disposal: All waste containing 2,5-Dihydroxythiophenol or other thiols should be
treated as hazardous waste. Collect all liquid and solid waste in separate, clearly labeled,
and sealed containers. It is advisable to add an oxidizing agent (e.g., bleach) to the waste
container to neutralize the odor, ensuring compatibility with other waste components.

o Spill Decontamination: In case of a spill, after the material has been collected, the area
should be decontaminated with a bleach solution or other suitable oxidizing agent to
neutralize the odor.

Visualizations
Experimental Workflow for Handling 2,5-
Dihydroxythiophenol
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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